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Compound of Interest

Compound Name: 3',4'-Dimethoxyflavone

Cat. No.: B191118 Get Quote

Essential Safety and Handling Guide for 3',4'-
Dimethoxyflavone
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 3',4'-Dimethoxyflavone, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Chemical and Physical Properties
A summary of key quantitative data for 3',4'-Dimethoxyflavone is presented below.

Property Value

CAS Number 4143-62-8[1][2][3]

Molecular Formula C₁₇H₁₄O₄[2][3]

Molecular Weight 282.29 g/mol [2]

Appearance White to off-white powder

Purity ≥97%[3]

Solubility Soluble in DMSO (≥20 mg/mL)

Storage Temperature Room temperature (10°C - 25°C)[2]
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Hazard Identification and Safety Information
3',4'-Dimethoxyflavone is classified as acutely toxic if swallowed. It is essential to understand

and mitigate the risks associated with its handling.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
GHS06 Danger

H301: Toxic if

swallowed[2]

Precautionary Statements
A series of precautionary steps must be followed to ensure safe handling.[2]

Category Code Statement

Prevention P264

Wash face, hands and any

exposed skin thoroughly after

handling.[4]

P270
Do not eat, drink or smoke

when using this product.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][4]

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[2]

Storage P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[6]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures and the use of appropriate PPE are the most

effective ways to minimize exposure risk.

Engineering Controls
Ventilation: Always handle 3',4'-Dimethoxyflavone in a well-ventilated area.[4][6] A chemical

fume hood is recommended for procedures that may generate dust.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound:

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face

shield should be used in situations where splashing is a risk.[7][8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[4] It is advisable to establish a

regular replacement schedule to ensure gloves are renewed before they are permeated by

the chemical.[9]

Lab Coat/Gown: A lab coat or protective gown should be worn to prevent skin contact.[4]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Hygiene Practices
Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]

Contaminated clothing should be removed and washed before reuse.[4]
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Preparation & Risk Assessment

Handling Protocol

Post-Handling & Disposal Emergency Response

Review SDS for
3',4'-Dimethoxyflavone
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- Toxicity (Oral)

- Dust Inhalation
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Administer First Aid
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Caption: Workflow for the safe handling of 3',4'-Dimethoxyflavone.
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First Aid Measures
In case of exposure, follow these first aid protocols immediately.[4]

Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[5]

Inhalation

Move victim to fresh air and keep at rest in a

comfortable position for breathing. Seek medical

attention if you feel unwell.[4]

Skin Contact

Remove contaminated clothing. Wash skin

immediately with plenty of soap and water for at

least 15 minutes. If irritation persists, seek

medical attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[4]

Storage and Disposal Plan
Storage

Store in a well-ventilated, dry place, keeping the container tightly closed.[4][6]

The recommended storage temperature is between 10°C and 25°C.[2]

Store in a locked-up area, inaccessible to unauthorized personnel.[4]

Disposal
Dispose of 3',4'-Dimethoxyflavone and any contaminated materials (e.g., gloves, weighing

paper) through an approved waste disposal facility.[4][6]
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Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the

chemical to enter the environment.

Biological Activity and Research Context
3',4'-Dimethoxyflavone is noted for its biological activities, which include acting as a

competitive antagonist of the Aryl Hydrocarbon Receptor (AhR).[3] This activity inhibits the

AhR-mediated induction of the CYP1A1 enzyme. Its role as an antioxidant, anti-inflammatory,

and neuroprotective agent is also under investigation.[10] Understanding these properties is

crucial for designing experiments and interpreting results, but does not replace the need for

stringent safety measures.
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Caption: Antagonistic effect of 3',4'-Dimethoxyflavone on the AhR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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